80-15-9

Cumene hydroperoxide

In Stock

• CAS RN:
• 80-15-9

• Formula:
• C9H12O2
  C6H5C(CH3)2OOH
  C9H12O2

• InChI:
• InChI=1S/C9H12O2/c1-9(2,11-10)8-6-4-3-5-7-8/h3-7,10H,1-2H3

• InChIKey:
• YQHLDYVWEZKEOX-UHFFFAOYSA-N

• Cumene hydroperoxide is a colorless to light yellow liquid with a sharp, irritating odor. Flash point 175°F. Boils at 153°C and at 100°C at the reduced pressure of 8 mm Hg. Slightly soluble in water and denser than water. Hence sinks in water. Readily soluble in alcohol, acetone, esters, hydrocarbons, chlorinated hydrocarbons. Toxic by inhalation and skin absorption. Used in production of acetone and phenol, as a polymerization catalyst, in redox systems.
  Cumene hydroperoxide is a peroxol that is cumene in which the alpha-hydrogen is replaced by a hydroperoxy group. It has a role as an oxidising agent, an environmental contaminant and a Mycoplasma genitalium metabolite. It derives from a hydride of a cumene.

Datiscetin

In Stock

• CAS RN:
• 480-15-9

• Formula:
• C15H10O6

• InChI:
• InChI=1S/C15H10O6/c16-7-5-10(18)12-11(6-7)21-15(14(20)13(12)19)8-3-1-2-4-9(8)17/h1-6,16-18,20H

• InChIKey:
• WCNLFPKXBGWWDS-UHFFFAOYSA-N

• Datiscetin analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Datiscetin is a tetrahydroxyflavone that is 7-hydroxyflavonol bearing two additional hydroxy substituents at positions 2' and 5. It is a tetrahydroxyflavone and a 7-hydroxyflavonol.
  

Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate

In Stock

• CAS RN:
• 680-15-9

• Formula:
• C3H3F3O4S

• InChI:
• InChI=1S/C3H3F3O4S/c1-10-2(7)3(4,5)11(6,8)9/h1H3

• InChIKey:
• GQJCAQADCPTHKN-UHFFFAOYSA-N

• Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate, also known as Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate, is a useful research compound. Its molecular formula is C3H3F3O4S and its molecular weight is 192.12 g/mol. The purity is usually 95%.

(2,4-Dimethylcyclohexyl)methanol

In Stock

• CAS RN:
• 68480-15-9

• Formula:
• C9H18O

• InChI:
• InChI=1S/C9H18O/c1-7-3-4-9(6-10)8(2)5-7/h7-10H,3-6H2,1-2H3

• InChIKey:
• DGEPZINOUXMMAS-UHFFFAOYSA-N

• (2,4-Dimethylcyclohexyl)methanol is a useful research compound. Its molecular formula is C9H18O and its molecular weight is 142.24 g/mol. The purity is usually 95%.

2,3,4,5,6,7-Hexabromonaphthalene

• CAS RN:
• 89680-15-9

• Formula:
• C10H2Br6

• InChI:
• InChI=1S/C10H2Br6/c11-4-1-3-2-5(12)8(14)10(16)6(3)9(15)7(4)13/h1-2H

• InChIKey:
• WTFPGWCLJAMPTH-UHFFFAOYSA-N

• 2,3,4,5,6,7-Hexabromonaphthalene, also known as 2,3,4,5,6,7-Hexabromonaphthalene, is a useful research compound. Its molecular formula is C10H2Br6 and its molecular weight is 601.5 g/mol. The purity is usually 95%.

(3R,6R)-3,6-bis[(1H-indol-3-yl)methyl]piperazine-2,5-dione

In Stock

• CAS RN:
• 916180-15-9

• Formula:
• C22H20N4O2

• (3R,6R)-3,6-bis[(1H-indol-3-yl)methyl]piperazine-2,5-dione is a useful research compound. Its molecular formula is C22H20N4O2 and its molecular weight is 372.4. The purity is usually 95%.

N-(2,4-difluorophenyl)-2-[[4-[(4-methylphenyl)methyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetamide

In Stock

• CAS RN:
• 571180-15-9

• Formula:
• C25H19F2N5O2S

• InChI:
• InChI=1S/C25H19F2N5O2S/c1-15-6-8-16(9-7-15)13-31-23(34)18-4-2-3-5-21(18)32-24(31)29-30-25(32)35-14-22(33)28-20-11-10-17(26)12-19(20)27/h2-12H,13-14H2,1H3,(H,28,33)

• N-(2,4-difluorophenyl)-2-[[4-[(4-methylphenyl)methyl]-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C25H19F2N5O2S and its molecular weight is 491.52. The purity is usually 95%.

1-(3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-methyl-1H-indol-3-yl)thio)ethanone

In Stock

• CAS RN:
• 681280-15-9

• Formula:
• C28H27N3O3S

• InChI:
• InChI=1S/C28H27N3O3S/c1-30-17-27(23-6-4-5-7-25(23)30)35-18-28(32)31-26(20-10-14-22(34-3)15-11-20)16-24(29-31)19-8-12-21(33-2)13-9-19/h4-15,17,26H,16,18H2,1-3H3

• InChIKey:
• GPWBIUHSEYZJOQ-UHFFFAOYSA-N

• 1-(3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-methyl-1H-indol-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C28H27N3O3S and its molecular weight is 485.6. The purity is usually 95%.

2-(2,3-Difluorobenzoyl)pyridine

In Stock

• CAS RN:
• 898780-15-9

• Formula:
• C12H7F2NO

• InChI:
• InChI=1S/C12H7F2NO/c13-9-5-3-4-8(11(9)14)12(16)10-6-1-2-7-15-10/h1-7H

• InChIKey:
• YVZQUCBAZNWYNK-UHFFFAOYSA-N

• 2-(2,3-Difluorobenzoyl)pyridine is a useful research compound. Its molecular formula is C12H7F2NO and its molecular weight is 219.19 g/mol. The purity is usually 95%.

N'-(6-chloro-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851980-15-9

• Formula:
• C16H14ClN3O3S

• InChI:
• InChI=1S/C16H14ClN3O3S/c1-22-11-5-9(6-12(8-11)23-2)15(21)19-20-16-18-13-4-3-10(17)7-14(13)24-16/h3-8H,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• BPNPGVXWQOULFU-UHFFFAOYSA-N

• N'-(6-chloro-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C16H14ClN3O3S and its molecular weight is 363.8 g/mol. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl propanoate

In Stock

• CAS RN:
• 869080-15-9

• Formula:
• C20H18O6

• InChI:
• InChI=1S/C20H18O6/c1-4-19(21)25-14-7-5-13-9-15(20(22)26-17(13)11-14)12-6-8-16(23-2)18(10-12)24-3/h5-11H,4H2,1-3H3

• InChIKey:
• YKGNKYKIIKLXFZ-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl propanoate is a useful research compound. Its molecular formula is C20H18O6 and its molecular weight is 354.358. The purity is usually 95%.

1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(3-phenylpropyl)-

• CAS RN:
• 178980-15-9

• Formula:
• C22H24Cl2N2OS

• InChI:
• InChI=1S/C22H24Cl2N2OS/c1-15(2)21-22(28-19-12-17(23)11-18(24)13-19)26(20(14-27)25-21)10-6-9-16-7-4-3-5-8-16/h3-5,7-8,11-13,15,27H,6,9-10,14H2,1-2H3

• InChIKey:
• IYUXLJKAPLAXKT-UHFFFAOYSA-N

• 1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(3-phenylpropyl)- is a useful research compound. Its molecular formula is C22H24Cl2N2OS and its molecular weight is 435.4 g/mol. The purity is usually 95%.

N-(1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-1,3-thiazole-4-carboxamide

In Stock

• CAS RN:
• 2201880-15-9

• Formula:
• C16H17N7OS

• InChI:
• InChI=1S/C16H17N7OS/c1-21(16(24)12-8-25-9-17-12)11-6-22(7-11)14-5-4-13-18-19-15(10-2-3-10)23(13)20-14/h4-5,8-11H,2-3,6-7H2,1H3

• InChIKey:
• WSRNOHWUOSCRTH-UHFFFAOYSA-N

• N-(1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N-methyl-1,3-thiazole-4-carboxamide is a useful research compound. Its molecular formula is C16H17N7OS and its molecular weight is 355.42. The purity is usually 95%.

tert-Butyl 3-(4-amino-6-hydroxypyrimidin-2-yl)azetidine-1-carboxylate

In Stock

• CAS RN:
• 2219380-15-9

• Formula:
• C12H18N4O3

• InChI:
• InChI=1S/C12H18N4O3/c1-12(2,3)19-11(18)16-5-7(6-16)10-14-8(13)4-9(17)15-10/h4,7H,5-6H2,1-3H3,(H3,13,14,15,17)

• InChIKey:
• DUGCAQNTXZQFGN-UHFFFAOYSA-N

• Tert-Butyl 3-(4-amino-6-hydroxypyrimidin-2-yl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C12H18N4O3 and its molecular weight is 266.301. The purity is usually 95%.